Cas no 180267-23-6 (Methyl,cyano(4-nitrophenyl)- (9CI))

• Product Name: Methyl,cyano(4-nitrophenyl)- (9CI)
• CAS No: 180267-23-6
• MF: C₈H₅N₂O₂
• MW: 161.137501478195
• CID: 113402
• Update Time: 2024-01-24

Methyl,cyano(4-nitrophenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Methyl,cyano(4-nitrophenyl)- (9CI)
• Methyl, cyano(4-nitrophenyl)- (9CI)

• Inchi： 1S/C8H5N2O2/c9-6-5-7-1-3-8(4-2-7)10(11)12/h1-5H
• InChI Key： RKTLPOJWOJEYPS-UHFFFAOYSA-N
• SMILES： [CH](C#N)C1=CC=C([N+]([O-])=O)C=C1 |^1:0|

Computed Properties

• Exact Mass: 161.035
• Monoisotopic Mass: 161.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.6A^2